3-(4-BOC-Aminophenyl)-5-fluorobenzoic acid, 95%
Overview
Description
3-(4-BOC-Aminophenyl)-5-fluorobenzoic acid (hereafter referred to as BOC-APFBA) is a small molecule organic compound that has been used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, making it a valuable tool for researchers.
Scientific Research Applications
BOC-APFBA has a variety of scientific research applications, including its use as a fluorescent probe for the detection of nitric oxide and its use as a fluorescent probe for the detection of reactive oxygen species. BOC-APFBA has also been used to study the effects of reactive oxygen species on cell death and apoptosis. Additionally, BOC-APFBA has been used to study the effects of nitric oxide on cell signaling and gene expression.
Mechanism of Action
The mechanism of action of BOC-APFBA is based on its ability to interact with reactive oxygen species (ROS) and nitric oxide (NO). BOC-APFBA is able to interact with both ROS and NO due to its chemical structure, which contains a phenolic group and a fluorobenzoyl group. The phenolic group of BOC-APFBA can interact with ROS, while the fluorobenzoyl group can interact with NO. This interaction allows BOC-APFBA to act as a fluorescent probe for the detection of ROS and NO.
Biochemical and Physiological Effects
BOC-APFBA has a variety of biochemical and physiological effects. BOC-APFBA has been shown to have antioxidant and anti-inflammatory effects in vitro and in vivo. BOC-APFBA has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer’s disease. Additionally, BOC-APFBA has been shown to reduce oxidative stress and improve cognitive function in animal models of aging.
Advantages and Limitations for Lab Experiments
BOC-APFBA has a number of advantages for lab experiments, including its low cost, its easy synthesis, and its high solubility in water. Additionally, BOC-APFBA has a high fluorescence emission and a long fluorescence lifetime, making it an ideal fluorescent probe for the detection of ROS and NO. However, BOC-APFBA also has a number of limitations, including its low stability in aqueous solutions and its low selectivity for ROS and NO.
Future Directions
The potential future directions of BOC-APFBA research include its use in the development of novel fluorescent probes for the detection of ROS and NO, its use in the development of novel antioxidant and anti-inflammatory compounds, and its use in the development of novel neuroprotective compounds. Additionally, BOC-APFBA could be used to study the effects of ROS and NO on cell signaling and gene expression. Finally, BOC-APFBA could be used to study the effects of ROS and NO on aging and age-related diseases, such as Alzheimer’s disease.
Synthesis Methods
BOC-APFBA can be synthesized by a number of methods, including a three-step synthesis process. The first step involves the reaction of 4-bromo-3-nitrobenzoic acid (3-BNA) with 4-bromo-3-nitrobenzoyl chloride (3-BNAC) in the presence of a base, such as sodium hydroxide, to form 4-bromo-3-nitrobenzoyloxybenzoic acid (3-BNOB). The second step involves the reaction of 3-BNOB with 4-aminophenol (4-AP) in the presence of a base, such as sodium hydroxide, to form 4-bromo-3-nitrobenzoyloxy-4-aminophenol (3-BNOB-4-AP). The third step involves the reaction of 3-BNOB-4-AP with 5-fluorobenzoyl chloride (5-FBC) in the presence of a base, such as sodium hydroxide, to form BOC-APFBA.
properties
IUPAC Name |
3-fluoro-5-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO4/c1-18(2,3)24-17(23)20-15-6-4-11(5-7-15)12-8-13(16(21)22)10-14(19)9-12/h4-10H,1-3H3,(H,20,23)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIVYLGUPRWWBBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301128113 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301128113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Boc-aminophenyl)-5-fluorobenzoic acid | |
CAS RN |
1261981-69-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261981-69-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301128113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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